Cas no 91766-96-0 (2-Chloro-5-(piperidine-1-carbonyl)aniline)

• Product name: 2-Chloro-5-(piperidine-1-carbonyl)aniline
• CAS No: 91766-96-0
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD08685816
• CID: 1087149
• PubChem ID: 16090775

2-Chloro-5-(piperidine-1-carbonyl)aniline Chemical and Physical Properties

Names and Identifiers

• (3-Amino-4-chlorophenyl)(piperidin-1-yl)methanone
• (3-amino-4-chlorophenyl)-piperidin-1-ylmethanone
• 2-chloro-5-(piperidin-1-ylcarbonyl)aniline
• 2-chloro-5-(piperidin-1-ylcarbonyl)aniline(SALTDATA: FREE)
• MFCD08685816
• EN300-65519
• 2-chloro-5-(piperidine-1-carbonyl)aniline
• 2-Chloro-5-(1-piperidinylcarbonyl)aniline
• BB 0217170
• (3-Amino-4-chloro-phenyl)-piperidin-1-yl-met hanone
• CS-0256878
• Z239125440
• BS-38700
• 91766-96-0
• AKOS000100060
• DTXSID70582121
• STK256824
• 2-Chloro-5-(piperidine-1-carbonyl)aniline

• MDL： MFCD08685816
• Inchi： InChI=1S/C12H15ClN2O/c13-10-5-4-9(8-11(10)14)12(16)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,14H2
• InChI Key： HASRYCYCAUWJKD-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)C(=O)C2=CC(=C(C=C2)Cl)N

Computed Properties

• Exact Mass: 238.08700
• Monoisotopic Mass: 238.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33000
• LogP: 3.06740

2-Chloro-5-(piperidine-1-carbonyl)aniline Security Information

2-Chloro-5-(piperidine-1-carbonyl)aniline Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 2-Chloro-5-(piperidine-1-carbonyl)aniline

Recent Advances in the Study of 2-Chloro-5-(piperidine-1-carbonyl)aniline (CAS: 91766-96-0)

The compound 2-Chloro-5-(piperidine-1-carbonyl)aniline (CAS: 91766-96-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Chloro-5-(piperidine-1-carbonyl)aniline as a key intermediate in the synthesis of novel pharmacologically active molecules. Researchers have explored its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The compound's unique structural features, including the piperidine carbonyl moiety and the chloro-substituted aniline, contribute to its ability to interact with specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 2-Chloro-5-(piperidine-1-carbonyl)aniline exhibited potent inhibitory activity against several tyrosine kinases implicated in tumor growth. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of promising lead candidates for further preclinical evaluation.

Another significant development involves the use of 2-Chloro-5-(piperidine-1-carbonyl)aniline in the design of novel antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this compound resulted in derivatives with enhanced activity against drug-resistant bacterial strains. The study emphasized the importance of the piperidine ring in facilitating membrane penetration and target binding.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-Chloro-5-(piperidine-1-carbonyl)aniline. A 2024 paper in Organic Process Research & Development described an improved catalytic process that increases yield while reducing environmental impact. This methodological innovation addresses previous challenges in scaling up production for industrial applications.

Pharmacokinetic studies of 2-Chloro-5-(piperidine-1-carbonyl)aniline derivatives have also progressed, with recent data suggesting favorable absorption and distribution profiles. Researchers are particularly interested in the compound's potential for central nervous system (CNS) penetration, opening possibilities for neurological disorder treatments. However, metabolic stability remains an area requiring further optimization.

In conclusion, 2-Chloro-5-(piperidine-1-carbonyl)aniline (CAS: 91766-96-0) continues to emerge as a versatile scaffold in medicinal chemistry. Current research directions include exploring its applications in immunotherapy, neurodegenerative diseases, and as a building block for more complex pharmaceutical compounds. The ongoing studies underscore the compound's significance in addressing unmet medical needs across multiple therapeutic areas.